Cas no 2172317-91-6 (2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2172317-91-6
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6246406
• PubChem ID: 165505169
• Update Time: 2025-10-31

2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid
• EN300-1480922
• 2-{4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]thiomorpholin-3-yl}acetic acid
• 2172317-91-6

• Inchi： 1S/C27H32N2O5S/c30-25(29-14-15-35-18-19(29)16-26(31)32)12-2-1-7-13-28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,19,24H,1-2,7,12-18H2,(H,28,33)(H,31,32)
• InChI Key： UHSNFCKKNABONA-UHFFFAOYSA-N
• SMILES： S1CCN(C(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid

Introduction to 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid (CAS No. 2172317-91-6)

2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid (CAS No. 2172317-91-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiomorpholine ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. In the context of 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid, this group plays a crucial role in protecting the amino functionality during synthesis, ensuring that the compound can be synthesized with high purity and yield. The thiomorpholine ring, on the other hand, imparts unique chemical and biological properties to the molecule, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of compounds with similar structures in various therapeutic applications. For instance, thiomorpholine-containing molecules have been investigated for their anti-inflammatory and anti-cancer properties. The presence of the acetic acid moiety in 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid suggests that it may exhibit favorable pharmacokinetic properties, such as improved solubility and bioavailability, which are crucial for effective drug delivery.

In the realm of medicinal chemistry, the design and synthesis of compounds like 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid often involve multi-step synthetic routes. These routes are carefully optimized to ensure high yields and purity, while minimizing the formation of side products. Advanced techniques such as solid-phase synthesis and combinatorial chemistry are frequently employed to streamline the synthesis process and facilitate high-throughput screening of potential drug candidates.

The biological evaluation of 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid typically involves a range of in vitro and in vivo assays. In vitro studies often focus on assessing the compound's ability to modulate specific protein targets or cellular pathways. For example, enzyme inhibition assays can provide insights into the compound's mechanism of action, while cell-based assays can evaluate its cytotoxicity and efficacy against specific disease models.

In vivo studies are equally important for understanding the pharmacological profile of 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid. These studies may include animal models of various diseases, such as cancer or inflammatory conditions, to evaluate the compound's therapeutic potential. Key parameters assessed in these studies include pharmacokinetics (PK), pharmacodynamics (PD), and safety profiles.

The development of novel drugs often requires a multidisciplinary approach, involving collaboration between chemists, biologists, and clinicians. In this context, 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid represents a promising lead compound that warrants further investigation. Ongoing research is focused on optimizing its structure to enhance its potency, selectivity, and safety profile.

Beyond its potential therapeutic applications, 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid also serves as a valuable tool for studying biological processes at a molecular level. Its unique structural features make it an excellent candidate for use in biochemical assays and structural biology studies, providing insights into protein-ligand interactions and enzymatic mechanisms.

In conclusion, 2-{4-[6-[[(9H-fluoren - 9 - ylmethoxy) carbonyl] amino] hexanoylamino] thiomorpholine - 3 - ylmethyl} acetic acid (CAS No. 2172317 - 91 - 6) is a complex organic molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting area of ongoing investigation. As research in this field continues to advance, it is likely that this compound will play a crucial role in the development of novel therapeutic agents targeting a wide range of diseases.